Cas no 914638-41-8 (Benzene, 1-isothiocyanato-2-(phenylmethoxy)-)
914638-41-8 structure
Product Name:Benzene, 1-isothiocyanato-2-(phenylmethoxy)-
CAS No:914638-41-8
MF:C14H11NOS
MW:241.308242082596
CID:749070
PubChem ID:53740262
Update Time:2025-04-19
Benzene, 1-isothiocyanato-2-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-isothiocyanato-2-(phenylmethoxy)-
- 1-isothiocyanato-2-phenylmethoxybenzene
- SCHEMBL4326135
- 2-(Benzyloxy)phenyl Isothiocyanate
- SY328664
- DTXSID90706327
- 1-(Benzyloxy)-2-isothiocyanatobenzene
- 914638-41-8
-
- Inchi: 1S/C14H11NOS/c17-11-15-13-8-4-5-9-14(13)16-10-12-6-2-1-3-7-12/h1-9H,10H2
- InChI Key: CUBKADTWNGWBCR-UHFFFAOYSA-N
- SMILES: S=C=NC1C=CC=CC=1OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 241.05613515g/mol
- Monoisotopic Mass: 241.05613515g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 53.7Ų
Benzene, 1-isothiocyanato-2-(phenylmethoxy)- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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